Cas no 313233-66-8 (3-2-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-4-yl-2H-chromen-2-one)

• Product Name: 3-2-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-4-yl-2H-chromen-2-one
• CAS No: 313233-66-8
• MF: C₂₁H₁₁NO₄S
• MW: 373.381344079971
• CID: 6057035
• PubChem ID: 4408081
• Update Time: 2025-06-14

3-2-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-4-yl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-4-yl-2H-chromen-2-one
• SR-01000406011
• EU-0001403
• F0405-1797
• AKOS001567627
• 3-[2-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-4-yl]-2H-chromen-2-one
• Oprea1_696863
• SR-01000406011-1
• 313233-66-8

• Inchi： 1S/C21H11NO4S/c23-20-14(9-12-5-1-3-7-17(12)25-20)16-11-27-19(22-16)15-10-13-6-2-4-8-18(13)26-21(15)24/h1-11H
• InChI Key： FPRGASXDTZIUFK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C(=O)OC3C=CC=CC=3C=2)N=C1C1C(=O)OC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 373.04087901g/mol
• Monoisotopic Mass: 373.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 93.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-2-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-4-yl-2H-chromen-2-one

Comprehensive Overview of 3-2-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-4-yl-2H-chromen-2-one (CAS No. 313233-66-8)

The compound 3-2-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-4-yl-2H-chromen-2-one, identified by its CAS No. 313233-66-8, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This unique structure combines a coumarin backbone with a thiazole moiety, resulting in a hybrid compound with potential applications in fluorescence imaging, organic electronics, and pharmaceutical research. Its dual chromen-2-one framework and thiazol-4-yl substitution make it a subject of intense study for its photophysical properties and bioactive potential.

In recent years, researchers have explored the role of 3-2-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-4-yl-2H-chromen-2-one in the development of novel fluorescent probes. Its ability to exhibit strong emission under UV light makes it a candidate for bioimaging applications, particularly in tracking cellular processes. The compound's extended π-conjugation system enhances its stability and light-absorbing capabilities, aligning with the growing demand for advanced optical materials in nanotechnology and diagnostics.

Another area of interest is the compound's potential as a pharmacophore in drug discovery. The coumarin-thiazole hybrid has been investigated for its interactions with biological targets, including enzymes and receptors. Studies suggest that derivatives of CAS No. 313233-66-8 may exhibit anti-inflammatory or antioxidant properties, addressing current health trends focused on chronic disease management. This aligns with frequent search queries such as "natural-derived bioactive compounds" and "multi-target drug design," reflecting public interest in innovative therapeutic agents.

From a synthetic chemistry perspective, the preparation of 3-2-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-4-yl-2H-chromen-2-one involves multi-step reactions, including cyclocondensation and cross-coupling methodologies. Researchers often optimize these protocols to improve yield and purity, topics frequently searched in academic and industrial chemistry forums. The compound's structural complexity also makes it a benchmark for testing new catalytic systems and green chemistry approaches, resonating with the global push toward sustainable synthesis.

In material science, the π-electron-rich nature of CAS No. 313233-66-8 has prompted investigations into its use in organic semiconductors and light-emitting diodes (OLEDs). Its thermal stability and electronic properties are critical for next-generation flexible electronics, a hot topic in tech-driven markets. Searches for "organic electronic materials" and "small molecule semiconductors" highlight the relevance of such compounds in cutting-edge applications.

To conclude, 3-2-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-4-yl-2H-chromen-2-one represents a versatile scaffold with interdisciplinary appeal. Whether in drug development, advanced materials, or analytical chemistry, its unique attributes continue to inspire innovation. As research progresses, this compound may unlock answers to some of today's most pressing scientific challenges, from personalized medicine to renewable energy technologies.